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Compound of Interest

Compound Name: Hydroxy Methyl Linagliptin

Cat. No.: B15813870

Get Quote

Unveiling the Impurity Profile of Linagliptin: A
Comparative Analysis
For Researchers, Scientists, and Drug Development Professionals

Linagliptin, a potent dipeptidyl peptidase-4 (DPP-4) inhibitor, is a cornerstone in the

management of type 2 diabetes mellitus. Ensuring the purity and quality of the active

pharmaceutical ingredient (API) is paramount for its safety and efficacy. This guide provides a

comparative analysis of "Hydroxy Methyl Linagliptin" and other known impurities of

Linagliptin, supported by experimental data and detailed analytical protocols.

Comparative Analysis of Linagliptin Impurities
The manufacturing process and degradation of Linagliptin can result in the formation of various

impurities. Understanding the impurity profile is critical for quality control and regulatory

compliance. "Hydroxy Methyl Linagliptin" is one such process-related impurity. Below is a

comparative summary of its key characteristics alongside other known Linagliptin impurities.
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Impurity Name
Chemical
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number

Hydroxy Methyl

Linagliptin

8-[(3R)-3-

aminopiperidin-1-

yl]-7-[(2E)-4-

hydroxy-3-

methylbut-2-en-

1-yl]-3-methyl-1-

[(4-

methylquinazolin

-2-yl)methyl]-3,7-

dihydro-1H-

purine-2,6-dione

C27H34N8O3 518.62 N/A[1][2][3][4]

Linagliptin

Impurity D

(R)-8-(3-

aminopiperidin-1-

yl)-7-(but-2-yn-1-

yl)-3-methyl-1H-

purine-

2,6(3H,7H)-dione

C15H20N6O2 316.36 666816-91-7

Linagliptin N-

Acetyl Impurity

N-{(R)-1-[7-(but-

2-ynyl)-3-methyl-

1-(4-methyl-

quinazolin-2-

ylmethyl)-2,6-

dioxo-2,3,6,7-

tetrahydro-1H-

purin-8-yl]-

piperidin-3-yl}-

acetamide

C27H30N8O3 514.58 1803079-49-3

Linagliptin S-

Isomer

(S)-8-(3-

aminopiperidin-1-

yl)-7-(but-2-yn-1-

yl)-3-methyl-1-

((4-

C25H28N8O2 472.54 668270-11-9[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.pharmaffiliates.com/en/parentapi/linagliptin-impurities
https://www.venkatasailifesciences.com/hydroxy-methyl-linagliptin
https://www.pharmaffiliates.com/en/hydroxy-methyl-linagliptin-pa120471031.html
https://chemicea.com/products/linagliptin
https://www.pharmaffiliates.com/en/parentapi/linagliptin-impurities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15813870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


methylquinazolin

-2-yl)methyl)-1H-

purine-

2,6(3H,7H)-dione

Linagliptin Dimer

Impurity

1,1'-

methylenebis(8-

((R)-3-

aminopiperidin-1-

yl)-7-(but-2-yn-1-

yl)-3-methyl-1-

((4-

methylquinazolin

-2-yl)methyl)-1H-

purine-

2,6(3H,7H)-

dione)

C51H56N16O4 957.10 1418133-47-7

Linagliptin N-

Formyl Impurity

N-{(R)-1-[7-(but-

2-ynyl)-3-methyl-

1-(4-methyl-

quinazolin-2-

ylmethyl)-2,6-

dioxo-2,3,6,7-

tetrahydro-1H-

purin-8-yl]-

piperidin-3-yl}-

formamide

C26H28N8O3 500.55 2137744-33-1

Experimental Protocols
Accurate identification and quantification of Linagliptin impurities rely on robust analytical

methodologies. High-Performance Liquid Chromatography (HPLC) and Liquid

Chromatography-Mass Spectrometry (LC-MS) are the most common techniques employed.

High-Performance Liquid Chromatography (HPLC) for
Impurity Profiling
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This method is suitable for the separation and quantification of "Hydroxy Methyl Linagliptin"

and other process-related and degradation impurities of Linagliptin.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

commonly used.[5][6]

Mobile Phase: A gradient elution is typically employed.

Mobile Phase A: 0.1% Trifluoroacetic acid or a phosphate buffer in water.

Mobile Phase B: Acetonitrile or Methanol.

Flow Rate: 1.0 mL/min.[5][6][7]

Column Temperature: 30-40 °C.

Detection Wavelength: UV detection at 225 nm or 292 nm.[5][6][7]

Injection Volume: 10-20 µL.

Sample Preparation: Dissolve the Linagliptin sample in a suitable diluent (e.g., a mixture of

mobile phase A and B) to a concentration of approximately 1 mg/mL.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Identification and Characterization
LC-MS is a powerful tool for the structural elucidation and confirmation of impurities, especially

for novel or unknown ones.

Instrumentation: An LC system coupled to a mass spectrometer (e.g., Quadrupole Time-of-

Flight or Triple Quadrupole).

Ionization Source: Electrospray Ionization (ESI) in positive ion mode is typically used.

Chromatographic Conditions: Similar to the HPLC method described above to ensure good

separation before mass analysis.
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Mass Spectrometry Parameters:

Scan Range: m/z 100-1000.

Capillary Voltage: 3-4 kV.

Cone Voltage: 20-40 V.

Source Temperature: 120-150 °C.

Desolvation Temperature: 350-450 °C.

Data Analysis: The molecular weight of the impurities is determined from the mass-to-charge

ratio (m/z) of the molecular ions (e.g., [M+H]+). Fragmentation patterns obtained from

MS/MS analysis can be used to confirm the structure of the impurities.

Visualizing Key Processes
To aid in the understanding of Linagliptin's mechanism and impurity analysis, the following

diagrams have been generated.
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Caption: Linagliptin's DPP-4 inhibition pathway.
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Caption: Workflow for Linagliptin impurity analysis.
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Linagliptin Impurities
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Caption: Classification of Linagliptin impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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